
A Technical Guide to the Commercial Availability
and Suppliers of Diacetone-D-Glucose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B7782896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diacetone-D-glucose, also known by its systematic name 1,2:5,6-Di-O-isopropylidene-α-D-

glucofuranose, is a versatile and pivotal intermediate in carbohydrate chemistry and the

synthesis of a wide array of pharmaceutical compounds. Its unique structure, featuring a

protected furanose ring with a free hydroxyl group at the C-3 position, makes it an ideal starting

material for numerous chemical transformations. This guide provides an in-depth overview of

its commercial availability, key suppliers, and the technical specifications relevant to research

and drug development.

Commercial Landscape and Key Suppliers
Diacetone-D-glucose is readily available from a multitude of chemical suppliers, ranging from

large multinational corporations to specialized fine chemical manufacturers. The compound is

typically offered in various grades of purity, with research-grade material commonly exceeding

98%. For pharmaceutical applications, suppliers may offer higher purity grades with more

stringent quality control.

Below is a comparative table of prominent suppliers and their typical product specifications.
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Supplier Purity
Available
Quantities

CAS Number Synonyms

Sigma-Aldrich

(Merck)
98%

Grams to

Kilograms
582-52-5

1,2:5,6-

diisopropylidene-

D-glucose, D-

Glucose

diacetonide,

Diacetone-D-

glucose[1]

Thermo Scientific >98.0% (GC)
25 g, 100 g, 500

g
582-52-5

1,2:5,6-Di-O-

isopropylidene-α-

D-

glucofuranose[2]

Chem-Impex ≥ 98% (GC)
25 g, 100 g, 250

g, 1 kg, 5 kg
582-52-5

1,2:5,6-Di-O-

isopropyldene-a-

D-

glucofuranose[3]

ChemScene ≥95% 25 g, 100 g 582-52-5

D-Glucose

diacetonide;

1,2:5,6-

Diisopropylidene-

D-glucose[4]

Santa Cruz

Biotechnology
Not specified Not specified 582-52-5

Glucose

Bisacetonide[5]

Key Organics >98% 1 mg to 1000 g 582-52-5
Diacetone-D-

glucose[6]

Apollo Scientific Not specified
50 g, 100 g, 250

g
582-52-5

1,2:5,6-Di-O-

isopropylidene-

alpha-D-

glucofuranose

Biosynth Not specified Not specified 582-52-5 1,2:5,6-Di-O-

isopropylidene-
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alpha-D-

glucofuranose[7]

Siddhi Vinayka

Spechem Pvt Ltd
98%

500 g, 1 kg, 5 kg,

25 kg, and multi-

ton

582-52-5
Diacetone D

Glucose[8]

Muby Chemicals 98% minimum
Wholesale and

retail
582-52-5

1,2,5,6-

diisopropylidene-

D-glucose, D-

Glucose

diacetonide[9]

Wuhan Fortuna

Chemical Co.,

Ltd.

Not specified
Bulk and

wholesale
582-52-5

Diacetone-D-

glucose[10]

Zhejiang Synose

Tech Co., Ltd.
Not specified Not specified 582-52-5

Diacetone-D-

glucose;1,2:5,6-

Diisopropylidene-

D-glucose;D-

Glucose

diacetonide[11]

COLORKEM High quality Not specified Not specified
Diacetone-D-

Glucose[12]

XINXIANG

AURORA

BIOTECHNOLO

GY CO., LTD.

≥ 98% Not specified 582-52-5
Diacetone-d-

Glucose

Applications in Research and Drug Development
Diacetone-D-glucose is a cornerstone building block in the synthesis of a variety of

biologically active molecules. Its utility stems from the selective protection of four of the five

hydroxyl groups of glucose, leaving the C-3 hydroxyl group accessible for further chemical

modification. This strategic protection allows for precise control over subsequent reactions.

Key applications include:
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Synthesis of Novel Carbohydrate Derivatives: It serves as a precursor for the synthesis of

rare sugars and modified monosaccharides. For example, it is used in the preparation of L-

gulose and allose.[2][10]

Chiral Pool Starting Material: As a readily available and inexpensive chiral molecule, it is an

excellent starting point for the asymmetric synthesis of complex natural products and

pharmaceuticals.[13]

Development of Therapeutic Agents: Diacetone-D-glucose has been utilized in the

synthesis of potential anti-cancer and anti-HIV agents.[13] It has also been used to create

fluorinated hexopyranose glycolysis inhibitors for the potential treatment of brain tumors.[7]

Experimental Protocols for Synthesis
The industrial-scale synthesis of diacetone-D-glucose is well-established. The following

protocols are based on patented methodologies, providing a detailed look into its preparation.

Method 1: Boron Trifluoride Catalyzed Ketalization
This process involves the reaction of α-D-glucose with acetone in the presence of a Lewis acid

catalyst.

Materials:

α-D-glucose

Acetone

Boron trifluoride etherate (Lewis acid catalyst)

Dichloromethane (extraction solvent)

Cyclohexane (recrystallization solvent)

Aqueous sodium hydroxide solution

Procedure:
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Charge a suitable autoclave with α-D-glucose.

Add a mixture of acetone and boron trifluoride etherate to the autoclave.

Heat the reaction mixture to a temperature between 80°C and 130°C, allowing the pressure

to build to at least 2.5 bar.

Distill off the volatile components and replace the distilled volume with fresh acetone until

approximately 1.67 times the original reaction volume has been substituted.

Evaporate the reaction mixture at a temperature between 30°C and 70°C.

Mix the residue with an aqueous solution of a base to neutralize the catalyst.

Evaporate the mixture again under the same temperature conditions.

Extract the product with an organic solvent such as dichloromethane.

Combine the organic extracts and evaporate to dryness.

Add an organic sedimentation agent like cyclohexane to the residue and heat to 65-80°C to

dissolve.

Cool the solution to approximately 10°C to induce crystallization.

Isolate the crystals by filtration, wash with cold cyclohexane, and dry under reduced

pressure.[14]

Method 2: Diketene-Acetone Adduct Mediated Synthesis
This alternative method avoids the formation of water as a byproduct.

Materials:

α-D-glucose

Diketene or 2,2,6-trimethyl-1,3-dioxin-4-one (diketene-acetone adduct)

Acetone (solvent)
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Lewis acid or Brønsted acid catalyst

Dichloromethane (extraction solvent)

Cyclohexane (recrystallization solvent)

Aqueous sodium hydroxide solution

Procedure:

Combine α-D-glucose with either diketene or the diketene-acetone adduct in acetone in a

stirred autoclave.

Add a catalytic amount of a Lewis acid or a Brønsted acid.

Heat the reaction mixture, typically for several hours.

After cooling to room temperature, filter the reaction solution.

Neutralize the filtrate with a dilute aqueous sodium hydroxide solution.

Distill off the acetone under vacuum.

Extract the remaining residue multiple times with dichloromethane.

Combine the organic extracts and evaporate to dryness under vacuum.

Recrystallize the resulting solid from cyclohexane to yield pure 1,2:5,6-di-O-isopropylidene-

α-D-glucofuranose.[15]

Visualizing Workflows and Pathways
To aid in the practical application of this information, the following diagrams illustrate key

processes related to the procurement and synthesis of diacetone-D-glucose.
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Supplier Qualification Workflow for Diacetone-D-Glucose
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Assess Supply Capacity and Lead Times

Compare Pricing and Bulk Discounts
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Place Initial Order
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Qualified Supplier

Click to download full resolution via product page

Caption: A workflow for qualifying suppliers of diacetone-D-glucose.
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of diacetone-D-glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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